2-[[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-3-yl]methoxy]-5-methylpyrimidine

• IUPAC Name: 2-[[1-(6-cyclobutylpyrimidin-4-yl)piperidin-3-yl]methoxy]-5-methylpyrimidine
• InChI: InChI=1S/C19H25N5O/c1-14-9-20-19(21-10-14)25-12-15-4-3-7-24(11-15)18-8-17(22-13-23-18)16-5-2-6-16/h8-10,13,15-16H,2-7,11-12H2,1H3
• InChI Key: GKSFPHOQDPVGEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)C3=NC=NC(=C3)C4CCC4
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

The compound “2-[[1-(6-Cyclobutylpyrimidin-4-yl)piperidin-3-yl]methoxy]-5-methylpyrimidine” is a complex organic molecule that contains several functional groups and rings, including a cyclobutyl group, a pyrimidine ring, a piperidine ring, and a methylpyrimidine group. These types of compounds are often used in medicinal chemistry and drug discovery.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be a fairly large and complex molecule due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its specific structure and the conditions under which it is stored or used. For example, it might undergo reactions at the pyrimidine ring or the piperidine ring, or it might participate in reactions involving the methoxy or methyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its specific structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action might involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It would be important to handle it with appropriate safety precautions, especially if it is a potent bioactive compound.

Future Directions

The future directions for research on this compound could include further studies to determine its properties and potential uses, as well as efforts to optimize its synthesis and improve its safety profile.